Cas no 89035-92-7 ((Z)-Fluvoxamine)

• Product Name: (Z)-Fluvoxamine
• CAS No: 89035-92-7
• MF: C₁₅H₂₁F₃N₂O₂
• MW: 318.334654569626
• CID: 615085
• PubChem ID: 5361192
• Update Time: 2025-07-29

(Z)-Fluvoxamine Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl)phenyl]-,O-(2-aminoethyl)oxime, (Z)-
• Fluvoxamine, (Z)-
• (Z)-Fluvoxamine
• 4E72PH61HL
• 2-[(Z)-[5-methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxyethanamine
• Luvox (Salt/Mix)
• Dumirox (Salt/Mix)
• Faverin (Salt/Mix)
• Fevarin (Salt/Mix)
• Maveral (Salt/Mix)
• (Z)-5-Methoxy-1-[4-(triflurormethyl)phenyl]-1-pentanone O-(2-Aminoethyl)oxime Maleate
• Floxyfral (Salt/Mix)
• GTPL7189
• 5-Methoxy-4'-(trifluoromethyl)valerophenone (E)-O-(
• PS22 - Fluvoxamine
• 1-PENTANONE, 5-METHOXY-1-(4-(TRIFLUOROMETHYL)PHENYL)-, O-(2-AMINOETHYL)OXIME, (1Z)-
• Q409236
• NCGC00018193-02
• Lopac-F-2802
• UNII-4E72PH61HL
• 2-((((1Z)-5-METHOXY-1-(4-(TRIFLUOROMETHYL)PHENYL)PENTYLIDENE)AMINO)OXY)ETHANAMINE
• NCGC00021870-02
• NCGC00018193-03
• 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl)phenyl]-, O-(2-aminoethyl)oxime, (1E)-
• (Z) Fluvoxamine
• CHEBI:93274
• FLUVOXAMINE MALEATE IMPURITY B [EP IMPURITY]
• BRD-K72676686-103-01-8
• 917096-37-8
• NCGC00015431-01
• AKOS015891022
• Tocris-1033
• F84984
• (Z)-5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one O-(2-aminoethyl) oxime
• (1E)-5-Methoxy-1-[4-(trifluoromethyl)phenyl]-1-pentanone o-(2-aminoethyl)oxime #
• NCGC00018193-01
• FLUVOXAMINE MALEATE IMPURITY, Z-ISOMER- [USP IMPURITY]
• 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl)phenyl]-, O-(2-aminoethyl)oxime, (1E)-; 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl)phenyl]-, O-(2-aminoethyl)oxime, (E)-; Fluvoxamine
• CAS-61718-82-9
• DU-23000 (Salt/Mix)
• (E)-5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one O-(2-aminoethyl) oxime
• CHEMBL1314286
• (Z)-5-Methoxy-1-[4-(triflurormethyl)phenyl]-1-pentanone O-(2-Aminoethyl)oxime
• NCGC00015431-02
• DTXSID60237496
• BRD-K31534764-050-01-7
• SCHEMBL178609
• 89035-92-7
• MK-264 (Salt/Mix)
• U-23000
• C15H21F3N2O2

• Inchi： 1S/C15H21F3N2O2/c1-21-10-3-2-4-14(20-22-11-9-19)12-5-7-13(8-6-12)15(16,17)18/h5-8H,2-4,9-11,19H2,1H3/b20-14-
• InChI Key： CJOFXWAVKWHTFT-ZHZULCJRSA-N
• SMILES： FC(C1C=CC(=CC=1)/C(/CCCCOC)=N\OCCN)(F)F

Computed Properties

• Exact Mass: 318.15551240 g/mol
• Monoisotopic Mass: 318.15551240 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.8
• Molecular Weight: 318.33

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 370.6±52.0 °C at 760 mmHg
• Flash Point: 177.9±30.7 °C
• Solubility: DMSO, Methanol
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(Z)-Fluvoxamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20??C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes